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Compound of Interest

Compound Name:
4,6-Diaminoresorcinol

dihydrochloride

Cat. No.: B155171 Get Quote

An In-depth Technical Guide to 4,6-Diaminoresorcinol Dihydrochloride

Introduction
4,6-Diaminoresorcinol dihydrochloride (DAR), a symmetrical dihydroxybenzene and

phenylenediamine, is an important organic compound typically handled as its more stable

dihydrochloride salt.[1] Its primary significance lies in its role as a critical monomer for the

synthesis of high-performance polymers, most notably poly(p-phenylene-2,6-benzobisoxazole)

(PBO).[1][2][3] PBO is renowned for its exceptional thermal stability and tensile strength,

leading to its use in applications demanding robust materials.[1][4] This guide provides a

comprehensive overview of the structure, properties, synthesis, and applications of 4,6-
diaminoresorcinol dihydrochloride for researchers, scientists, and professionals in materials

science and drug development.[5]

Chemical Structure and Properties
4,6-Diaminoresorcinol dihydrochloride is an aromatic compound featuring two amino groups

and two hydroxyl groups attached to a benzene ring. The dihydrochloride salt form enhances

its stability.

Caption: Chemical Structure of 4,6-Diaminoresorcinol Dihydrochloride.
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The key physical and chemical properties of 4,6-diaminoresorcinol dihydrochloride are

summarized in the table below.

Property Value Reference(s)

CAS Number 16523-31-2 [6][7]

Molecular Formula C₆H₁₀Cl₂N₂O₂ [8][9][10]

Molecular Weight 213.06 g/mol [8]

Appearance
White to off-white, gray, or

brown crystalline solid/powder
[10][11][12]

Melting Point 254 °C (decomposes) [6][8]

Boiling Point 430.1°C at 760 mmHg [8]

Solubility Soluble in water [1][13]

Storage Temperature 2-8°C [9]

InChI Key
KUMOYHHELWKOCB-

UHFFFAOYSA-N

SMILES
C1=C(C(=CC(=C1N)O)O)N.Cl.

Cl
[9][14]

Synthesis and Experimental Protocols
Several methods for the synthesis of 4,6-diaminoresorcinol dihydrochloride have been

developed. Below are detailed protocols for two common approaches.

Synthesis from Resorcinol (One-Pot Method)
This method involves the direct conversion of resorcinol to the target compound in a single

reaction vessel.[15]
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Start: Reagents

Resorcinol
Acetic Acid

Methanesulfonic Acid

Add reagents to flask
Stir until dissolved
Warm to 100 °C

Slowly add
Hydroxylamine Hydrochloride

React for 4 hours at 100 °C

Add 6 M HCl
Continue stirring

Cool reaction mixture
Crystals precipitate

Collect crystals by filtration

Wash with HCl and Ethanol

Dry under vacuum

Product:
4,6-Diaminoresorcinol

Dihydrochloride

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of DAR from resorcinol.
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Experimental Protocol:

Add resorcinol (5.50 g) and acetic acid (6.00 g) to a 100 mL three-necked flask.[6][15]

Add methanesulfonic acid (13 mL, 0.2 mol) and stir the mixture until all solids are completely

dissolved.[6][15]

Warm the reaction system to 100 °C.[6][15]

Slowly add hydroxylamine hydrochloride (7.00 g) to the flask and maintain the reaction at

100 °C for 4 hours.[6][15]

After the reaction is complete, add 40 mL of 6 mol/L hydrochloric acid to the system and

continue stirring.[6][15]

Cool the reaction mixture, during which time crystals will precipitate.[6][15]

Collect the precipitated crystals by filtration.[6][15]

Wash the collected crystals sequentially with hydrochloric acid and ethanol.[6][15]

Dry the final product under a vacuum to yield 4,6-diaminoresorcinol dihydrochloride.[6]

[15]

Synthesis via Catalytic Hydrogenation
This process involves the catalytic hydrogenation of a dinitro-precursor. A common starting

material for this route is 1,3-dibenzyloxy-4,6-dinitrobenzene.[2]

Experimental Protocol:

The process involves the catalytic hydrogenation of 1,3-dibenzyloxy-4,6-dinitrobenzene

using a noble metal catalyst (e.g., palladium on carbon).[2]

The reaction is conducted in a two-phase mixture consisting of dilute aqueous hydrochloric

acid and an organic solvent that is immiscible with the acid (e.g., toluene).[2]
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The hydrogenation is carried out at a temperature ranging from 0 to 200°C and a pressure of

1 to 200 bar.[2]

After the reaction, the 4,6-diaminoresorcinol dihydrochloride product is precipitated by

the addition of concentrated hydrochloric acid.[2]

The resulting suspension is cooled, and the product is isolated by filtration and dried in a

vacuum. This process can achieve a high yield of approximately 95%.[2]

Another variation involves the hydrogenation of 2-chloro-4,6-dinitroresorcinol.[16]

Experimental Protocol:

A one-liter Hastalloy C autoclave is charged with 2-chloro-4,6-dinitroresorcinol (117.3 g, 0.5

mole), glacial acetic acid (400 ml), sodium acetate (41 g, 0.5 mole), 10% palladium on

carbon (7.0 g), and water (100 mL).[16]

The sealed reactor is pressurized with hydrogen gas (400 psi) and the temperature is

maintained between 40°C and 50°C.[16]

Hydrogen pressure is maintained between 100-400 psi throughout the reaction.[16]

Upon completion, the crude product and catalyst are isolated by filtration.[16]

The material is then dissolved in hot water (85°C), and the catalyst is removed by filtration.

[16]

The product is precipitated from the filtrate by adding water and hydrochloric acid, followed

by recrystallization to afford the purified diaminoresorcinol dihydrochloride.[16]

Applications
The primary application of 4,6-diaminoresorcinol dihydrochloride is in materials science as

a monomer. It is also cited as a pharmaceutical intermediate.[5][11]

High-Performance Polymers (PBO)
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4,6-Diaminoresorcinol dihydrochloride is a key building block for poly(p-phenylene

benzobisoxazole) (PBO), a rigid-rod polymer with exceptional properties.[1][3] The

polycondensation reaction is typically carried out with terephthalic acid or its derivatives in

polyphosphoric acid.[1]

Monomers4,6-Diaminoresorcinol
Dihydrochloride

+ Polycondensation
(in Polyphosphoric Acid)

Terephthaloyl chloride Poly(p-phenylene-2,6-benzobisoxazole)
(PBO) Byproduct (HCl, H₂O)

Click to download full resolution via product page

Caption: Polymerization pathway to PBO.

The resulting PBO polymer can be processed into fibers and films that exhibit remarkable

thermal resistance and mechanical strength, making them suitable for aerospace, ballistics

protection, and other demanding industrial applications.[1]

Other Applications
Beyond PBO, 4,6-diaminoresorcinol dihydrochloride may be used as a precursor in the

synthesis of other polymers, such as poly(naphthalenebenzobisoxazole)s.[6] It is also used as

an intermediate in the synthesis of dyes, photosensitizers, and pharmaceutical compounds.[17]

Safety and Handling
4,6-Diaminoresorcinol dihydrochloride requires careful handling due to its potential hazards.
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Hazard Information Description Reference(s)

GHS Hazard Statements H315: Causes skin irritation. [10][14]

H319: Causes serious eye

irritation.
[10][14]

H335: May cause respiratory

irritation.
[10]

H341: Suspected of causing

genetic defects.
[10][14]

Precautionary Statements
P201, P202: Obtain and read

instructions before use.
[14]

P261: Avoid breathing dust. [10]

P280: Wear protective

gloves/clothing/eye

protection/face protection.

[18]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[10]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

[10]

Risk Statements (older

system)

36/37/38: Irritating to eyes,

respiratory system and skin.
[8][14][17]

Safety Statements (older

system)

S26: In case of contact with

eyes, rinse immediately with

plenty of water.

[8][17]

S24/25: Avoid contact with skin

and eyes.
[8]

Storage Conditions

Store in a sheltered, dry, dark

place at 2-8°C. Keep out of

sun.

[11]
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Sensitivity Light and air sensitive. [19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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